Cas no 1097302-28-7 (6-Cyclohexyl-3,4,5,6-tetrahydro-7-methoxy-2h-azepine)

• Product Name: 6-Cyclohexyl-3,4,5,6-tetrahydro-7-methoxy-2h-azepine
• CAS No: 1097302-28-7
• MF: C₁₃H₂₃NO
• MW: 209.327823877335
• CID: 5251071
• PubChem ID: 18428469
• Update Time: 2024-03-01

6-Cyclohexyl-3,4,5,6-tetrahydro-7-methoxy-2h-azepine Chemical and Physical Properties

Names and Identifiers

• 6-cyclohexyl-3,4,5,6-tetrahydro-7-methoxy-2h-azepine
• 6-cyclohexyl-7-methoxy-3,4,5,6-tetrahydro-2H-azepine
• 6-Cyclohexyl-3,4,5,6-tetrahydro-7-methoxy-2h-azepine

• Inchi： 1S/C13H23NO/c1-15-13-12(9-5-6-10-14-13)11-7-3-2-4-8-11/h11-12H,2-10H2,1H3
• InChI Key： CWYMPRMJIFYYJQ-UHFFFAOYSA-N
• SMILES： O(C)C1C(CCCCN=1)C1CCCCC1

Computed Properties

• Exact Mass: 209.177964357g/mol
• Monoisotopic Mass: 209.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 21.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines Azepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines